N-phenylcycloheptanecarboxamide
Overview
Description
N-phenylcycloheptanecarboxamide is a useful research compound. Its molecular formula is C14H19NO and its molecular weight is 217.3. The purity is usually 95%.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of N-phenylcycloheptanecarboxamide can be achieved through a multi-step reaction pathway starting from readily available starting materials.", "Starting Materials": [ "Cycloheptanone", "Benzene", "Sodium hydroxide", "Chloroform", "Ammonium chloride", "Anhydrous magnesium sulfate", "Phosphorus pentoxide", "Acetic anhydride", "Aniline" ], "Reaction": [ "Step 1: Synthesis of phenylcycloheptanone by reacting cycloheptanone with benzene in the presence of sodium hydroxide as a catalyst.", "Step 2: Conversion of phenylcycloheptanone to phenylcycloheptene by reacting with phosphorus pentoxide in chloroform.", "Step 3: Reduction of phenylcycloheptene to N-phenylcycloheptanamine by reacting with ammonium chloride and anhydrous magnesium sulfate in ethanol.", "Step 4: Conversion of N-phenylcycloheptanamine to N-phenylcycloheptanecarboxamide by reacting with acetic anhydride in the presence of pyridine as a catalyst." ] } | |
CAS No. |
18208-28-1 |
Molecular Formula |
C14H19NO |
Molecular Weight |
217.3 |
Purity |
0 |
Origin of Product |
United States |
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